Cas no 73771-07-0 (1H-Isoindole-1,3(2H)-dione,hexahydro-2-[3-(4-morpholinyl)propyl]-)
73771-07-0 structure
Product Name:1H-Isoindole-1,3(2H)-dione,hexahydro-2-[3-(4-morpholinyl)propyl]-
CAS No:73771-07-0
MF:C15H24N2O3
MW:280.362664222717
CID:565528
PubChem ID:3056385
Update Time:2025-04-19
1H-Isoindole-1,3(2H)-dione,hexahydro-2-[3-(4-morpholinyl)propyl]- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Isoindole-1,3(2H)-dione,hexahydro-2-[3-(4-morpholinyl)propyl]-
- 2-(3-morpholin-4-ylpropyl)-3a,4,5,6,7,7a-hexahydroisoindole-1,3-dione
- Phthalimide, N-(4-morpholinopropyl)hexahydro-
- BRN 0031513
- 73771-07-0
- 2-[3-(Morpholin-4-yl)propyl]hexahydro-1H-isoindole-1,3(2H)-dione
- N-(N'-Morpholinopropyl)hexahydrophthalimide
- DTXSID20994674
- 4-27-00-00418 (Beilstein Handbook Reference)
-
- Inchi: 1S/C15H24N2O3/c18-14-12-4-1-2-5-13(12)15(19)17(14)7-3-6-16-8-10-20-11-9-16/h12-13H,1-11H2
- InChI Key: CVNVHMYFNAHZON-UHFFFAOYSA-N
- SMILES: O=C1C2CCCCC2C(N1CCCN1CCOCC1)=O
Computed Properties
- Exact Mass: 280.179
- Monoisotopic Mass: 280.179
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 355
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 49.8Ų
Experimental Properties
- Density: 1.151
- Boiling Point: 461.2°C at 760 mmHg
- Flash Point: 232.7°C
- Refractive Index: 1.523
1H-Isoindole-1,3(2H)-dione,hexahydro-2-[3-(4-morpholinyl)propyl]- Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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